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Compound of Interest

Compound Name: Pravastatin lactone

Cat. No.: B020420

This document provides essential safety and logistical information for the proper disposal of
pravastatin lactone in a laboratory setting. The following procedures are designed to ensure
the safety of personnel and compliance with environmental regulations.

Summary of Key Disposal and Safety Data

For safe handling and disposal, it is crucial to be aware of the properties of pravastatin
lactone. The following table summarizes key data points relevant to its management.

Parameter Data Source Citation
Chemical Formula C23H3406 [1][2]

Molecular Weight 406.5 g/mol

Physical Form Solid, White to off-white [3]

Solubility Soluble in water [3]

Licensed Hazardous Material
Primary Disposal Route Disposal Company / [31141[5]
Incineration

Avoid discharge into drains,
Environmental Concerns water courses, or onto the [41[5]

ground.
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Procedural Guidance for Disposal

The recommended procedure for disposing of pravastatin lactone involves a series of steps to
ensure safety and regulatory compliance. It is critical to treat this compound as potentially
hazardous and handle it accordingly.

Step 1: Waste Identification and Segregation

« ldentify Waste: Clearly label all containers with "Pravastatin Lactone Waste." This includes
pure, unused product, contaminated materials (e.g., gloves, absorbent pads), and empty
containers.

o Segregate: Keep pravastatin lactone waste separate from other chemical waste streams
unless instructed otherwise by your institution's Environmental Health & Safety (EHS)
department or the licensed disposal company.

Step 2: Personal Protective Equipment (PPE)

Before handling pravastatin lactone for disposal, all personnel must wear appropriate PPE to
prevent exposure.

» Eye Protection: Wear tightly fitting safety goggles or glasses conforming to EN 166 (EU) or
NIOSH (US) standards.[3][4]

e Hand Protection: Handle with chemically resistant gloves. Gloves must be inspected before
use and disposed of as contaminated waste after handling.[3][4]

o Protective Clothing: Wear appropriate protective clothing, which may include a lab coat, and
for larger quantities or spills, fire/flame resistant and impervious clothing.[4]

Step 3: Preparing Waste for Disposal

o Containment: Place all pravastatin lactone waste, including material from spill clean-up,
into suitable, closed, and clearly labeled containers for disposal.[3][5]

o Spill Management: In case of a spill, avoid creating dust.[3] Sweep up the solid material and
place it in the designated waste container.[3] Prevent the spilled product from entering
drains.[3][5]

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b020420?utm_src=pdf-body
https://www.benchchem.com/product/b020420?utm_src=pdf-body
https://www.benchchem.com/product/b020420?utm_src=pdf-body
https://www.benchchem.com/product/b020420?utm_src=pdf-body
https://s3.amazonaws.com/fm-store-lktlabs/PRODUCTINFORMATION/12063587717944000000007504084876823870095/P6800_MSDS.pdf
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=12540
https://s3.amazonaws.com/fm-store-lktlabs/PRODUCTINFORMATION/12063587717944000000007504084876823870095/P6800_MSDS.pdf
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=12540
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=12540
https://www.benchchem.com/product/b020420?utm_src=pdf-body
https://s3.amazonaws.com/fm-store-lktlabs/PRODUCTINFORMATION/12063587717944000000007504084876823870095/P6800_MSDS.pdf
https://www.chemicalbook.com/msds/pravastatin.pdf
https://s3.amazonaws.com/fm-store-lktlabs/PRODUCTINFORMATION/12063587717944000000007504084876823870095/P6800_MSDS.pdf
https://s3.amazonaws.com/fm-store-lktlabs/PRODUCTINFORMATION/12063587717944000000007504084876823870095/P6800_MSDS.pdf
https://s3.amazonaws.com/fm-store-lktlabs/PRODUCTINFORMATION/12063587717944000000007504084876823870095/P6800_MSDS.pdf
https://www.chemicalbook.com/msds/pravastatin.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b020420?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

o Contaminated Packaging: Dispose of contaminated packaging in the same manner as the
unused product.[4][6] Alternatively, the packaging can be punctured to render it unusable and
then disposed of in a sanitary landfill, or incinerated if made of combustible materials.[5]

Step 4: Final Disposal

The disposal of chemical waste is strictly regulated. Adhere to the following protocols:

» Professional Disposal Service: The primary and recommended method of disposal is to offer
the material to a licensed, professional waste disposal company.[3][4][6] This ensures the
waste is managed in accordance with all federal, state, and local regulations.[3]

« Incineration: A licensed chemical destruction plant may use controlled incineration with a flue
gas scrubber.[4][5]

o Prohibited Disposal Methods:

o DO NOT discharge pravastatin lactone or its containers into sewers, drains, water
courses, or onto the ground.[4][5] The EPA strongly advises against flushing any
pharmaceutical waste.[7]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of
pravastatin lactone waste in a laboratory setting.
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Caption: Decision workflow for handling and disposing of Pravastatin Lactone waste.
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Waste Characterization and Handling Protocols

While pravastatin lactone is not universally classified as a hazardous chemical under OSHA's
Hazard Communication Standard, it is prudent to handle it as a "pharmaceutical related
compound of unknown potency".[4] Some safety data sheets for the parent compound,
pravastatin, indicate hazards such as flammability and aquatic toxicity.[5] Therefore, a
conservative approach is mandated.

Protocol for Waste Characterization:

» Review Safety Data Sheet (SDS): Always consult the most recent SDS for pravastatin
lactone.[3][4] Note any hazard statements, pictograms, and specific disposal considerations.

o Consult Institutional EHS: Your facility's Environmental Health & Safety department is the
primary resource for classifying waste according to local, state, and federal regulations,
including the EPA's Resource Conservation and Recovery Act (RCRA).[7]

o Assume Hazardous Properties: In the absence of definitive data or guidance, treat the waste
as hazardous. This includes ensuring it is not mixed with non-hazardous waste streams. The
EPA provides specific management standards for hazardous waste pharmaceuticals.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal of Pravastatin Lactone: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b020420#pravastatin-lactone-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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